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A comprehensive exploration into the nascent stages of research on 4-Hydroxyhygric acid
reveals a fascinating journey of discovery intertwined with the foundational work on proline and

its related alkaloids at the turn of the 20th century. This technical guide synthesizes the early

history, isolation, structural elucidation, and initial synthetic efforts concerning this N-methylated

hydroxylated proline derivative, providing a valuable resource for researchers, scientists, and

drug development professionals.

Discovery and Initial Characterization
The story of 4-Hydroxyhygric acid is intrinsically linked to the early investigations of

pyrrolidine alkaloids. While the direct discovery of 4-Hydroxyhygric acid is not pinpointed to a

single seminal publication in the earliest literature, its structural parents, hygric acid (N-

methylproline) and hydroxyproline, were subjects of intense study by pioneering chemists.

The pyrrolidine ring, the core of these compounds, was recognized in alkaloids like hygrine and

cuscohygrine, which were first isolated from coca leaves (Erythroxylum coca) by Carl

Liebermann in 1889.[1][2][3] This predated the formal isolation and naming of proline itself.

Proline was first isolated in 1900 by Richard Willstätter during his work on N-methylproline

(hygric acid).[4] Shortly after, in 1902, Emil Fischer isolated hydroxyproline from hydrolyzed

gelatin and was instrumental in discovering the cyclic amino acids, proline and "oxyproline"
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(hydroxyproline).[5][6] These foundational discoveries set the stage for identifying and

understanding hydroxylated and N-methylated proline derivatives.

While early direct studies are scarce, later phytochemical analyses identified 4-hydroxyhygrinic

acid as a natural product. For instance, it has been isolated from the leaves of Erythroxylum

argentinum.[7]

Physicochemical Properties
Early research would have characterized 4-Hydroxyhygric acid based on its fundamental

physicochemical properties. Modern data provides a clear picture of these characteristics,

which would have been painstakingly determined through classical methods in the early 20th

century.

Property Value Reference

IUPAC Name

(2S,4R)-4-hydroxy-1-

methylpyrrolidine-2-carboxylic

acid

[8]

Molecular Formula C₆H₁₁NO₃ [8]

Molecular Weight 145.16 g/mol [8]

Melting Point 238-240 °C [4]

Boiling Point 316.2 ± 42.0 °C at 760 mmHg [4]

Early Synthetic Approaches and Structural
Elucidation
The structural elucidation of hygric acid and its derivatives was a significant focus of early

organic chemists. The synthesis of proline itself was published by Emil Fischer in 1901, a year

after Willstätter's isolation.[4]

The structure of hygrine was confirmed through oxidation to hygrinic acid (N-methyl-pyrrolidine-

2-carboxylic acid), demonstrating the presence of the N-methyl pyrrolidine-2-carboxylic acid
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moiety.[9] This foundational work on the parent compound provided the chemical knowledge

necessary to understand its hydroxylated derivatives.

An early conceptual workflow for the structural elucidation of hygrine, which would have

informed the understanding of 4-hydroxyhygric acid, can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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